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Compound of Interest

Compound Name: Diallylamine

Cat. No.: B093489

An In-depth Technical Guide to Diallylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diallylamine, a versatile secondary
amine with significant applications in chemical synthesis and various industries. This document
outlines its chemical and physical properties, synthesis protocols, toxicological data, and its
role as a precursor in the development of polymers and other functional molecules.

Core Properties of Diallylamine

Diallylamine, with the chemical formula (CH2=CHCH:2)2NH, is a colorless liquid characterized
by a distinct ammonia-like odor.[1] It is a multifunctional molecule featuring a secondary amine
and two reactive alkene groups, making it a valuable intermediate in organic synthesis.

Physicochemical Data

The fundamental physicochemical properties of diallylamine are summarized in the table
below for quick reference.
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Property Value Reference
CAS Number 124-02-7 [1][2113]14]
Molecular Weight 97.16 g/mol [2][4]
Molecular Formula CeH11N [11[4]

Density 0.787 g/mL at 25 °C [1]
Boiling Point 111-112 °C

Melting Point -88 °C [1]
Flash Point 11°C [3]
Appearance Colorless liquid [1][4]

Synthesis of Diallylamine

Diallylamine can be synthesized through various methods, including the reaction of allylamine

with allyl bromide or allyl chloride. However, this approach often yields a mixture of mono-, di-,

and triallylamine, complicating the purification of the desired product. A more satisfactory and

widely cited laboratory-scale synthesis involves the hydrolysis of diallylcyanamide.

Experimental Protocol: Synthesis from Diallylcyanamide

This protocol is adapted from Organic Syntheses.

Materials:

Diallylcyanamide

Sulfuric acid (sp. gr. 1.84)

Sodium hydroxide

Anhydrous potassium carbonate

Distilled water
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2-L round-bottomed flask

Reflux condenser

Distillation apparatus

Separatory funnel

Procedure:

In a 2-L round-bottomed flask equipped with a reflux condenser, prepare a solution of 123 g
of concentrated sulfuric acid in 370 cc of water.

To this acidic solution, add 98.5 g of diallylcyanamide.

Gently reflux the mixture for six hours. The mixture will initially bump but will become
homogeneous and boil smoothly.

After refluxing, cool the solution to room temperature.

Carefully add a cold solution of 192 g of sodium hydroxide in 350 cc of water down the side
of the flask to form a separate layer at the bottom.

Connect the flask for downward distillation and shake to mix the layers, which will liberate
the free diallylamine.

Heat the flask to distill the amine along with some water.
Separate the amine layer from the aqueous layer in the distillate using a separatory funnel.
Dry the crude diallylamine over anhydrous potassium carbonate.

Filter the dried amine into a distillation flask and distill at atmospheric pressure. The pure
diallylamine will distill at 108-111 °C.

Yield: 62—68 g (80—88% of the theoretical amount).
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Workflow for the Synthesis of Diallylamine
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Caption: Synthesis workflow of diallylamine from diallylcyanamide.
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Applications in Research and Development

Diallylamine serves as a crucial building block in the synthesis of various compounds, with
notable applications in agriculture, polymer chemistry, and as an intermediate for
pharmaceuticals.

» Herbicide Safeners: It is a key component in the production of N,N-diallyl-2,2-
dichloroacetamide, a safener used to protect crops from herbicide injury.[2]

o Polymer Chemistry: Diallylamine can undergo cyclopolymerization to form
poly(diallylamine). This polymer can be further functionalized, for instance, by attaching
drug molecules like ibuprofen, ciprofloxacin, or mefenamic acid, to create potential drug
delivery systems.

« Industrial Applications: The hydrochloride salt of diallylamine is utilized as a textile auxiliary,
a retention and drainage aid in papermaking, and as a clay stabilizer in the oil and gas
industry.[5]
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Caption: Overview of diallylamine's primary applications.

Toxicological Profile

Diallylamine is classified as a toxic and corrosive substance. It is crucial to handle this
chemical with appropriate safety precautions in a well-ventilated area.

Acute Toxicity Data

The following table summarizes the acute toxicity data for diallylamine in various animal
models.
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Route of Exposure  Species LD50/LC50 Reference
Oral Rat 316 mg/kg [2]

Dermal Rabbit 280 mg/kg [2]
Inhalation (4 hours) Rat 2755 ppm [2]
Inhalation (8 hours) Rat 795 ppm [2][4]
Intraperitoneal Mouse 187 mg/kg [2]

Human Exposure: In humans, exposure to diallylamine vapor can cause irritation to the
mucous membranes and chest discomfort.[2][4] Symptoms of exposure in workers have
included mouth and jaw pain, chest tightness, dizziness, nausea, and breathing difficulties.[2]
The substance is corrosive to the eyes, skin, and respiratory tract.[6]

Biological Activity and Signaling Pathways

While functionalized allylamines, such as the antifungal drug naftifine, are known to act as
specific enzyme inhibitors (squalene epoxidase), diallylamine itself is not recognized as a
modulator of a specific signaling pathway in a therapeutic context. Its biological effects are
primarily associated with its corrosive and irritant properties, leading to general cellular toxicity
upon direct contact.

The research interest in diallylamine for drug development is primarily as a scaffold or
intermediate. Its secondary amine and allyl groups provide reactive sites for the synthesis of
more complex molecules with potential therapeutic activities. The development of
poly(diallylamine)-based systems for drug delivery is an area of active investigation, aiming to
leverage the polymer's properties for controlled release and targeted delivery of therapeutic
agents.

Disclaimer: This document is intended for informational purposes for a scientific audience and
does not constitute a safety data sheet. Always consult the appropriate safety documentation
and adhere to institutional safety protocols when handling diallylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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